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Compound of Interest

Compound Name: Lanthanum isopropoxide

Cat. No.: B101173 Get Quote

An In-depth Technical Guide for Researchers and Scientists

Lanthanum(III) isopropoxide, with the chemical formula La(O-i-Pr)₃, is an organometallic

compound recognized for its utility as a precursor in the synthesis of various lanthanum-based

materials.[1] Its solubility in organic solvents and its reactivity make it particularly suitable for

advanced synthesis techniques like the sol-gel process, enabling the creation of materials such

as ceramics, catalysts, and nanomaterials with controlled properties.[1][2] This guide provides

a comprehensive overview of La(O-i-Pr)₃, its properties, and its application in materials

synthesis, focusing on experimental protocols and quantitative data.

Properties of Lanthanum(III) Isopropoxide
Lanthanum(III) isopropoxide is a moisture-sensitive solid, necessitating handling under inert

atmosphere conditions to maintain its reactivity and purity.[3] Key physical and chemical

properties are summarized below.

Table 1: Physicochemical Properties of Lanthanum(III) Isopropoxide
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Property Value Reference

Chemical Formula C₉H₂₁LaO₃ [3]

Molecular Weight 316.17 g/mol

CAS Number 19446-52-7 [3]

Appearance
Off-white to pale yellow

powder/solid
[4]

Melting Point 120-128°C [4]

Boiling Point 170°C at 0.04 mmHg [4]

Solubility

Soluble in tetrahydrofuran,

toluene, hexane, and isopropyl

alcohol

[4]

| Hydrolytic Sensitivity | Reacts rapidly with moisture, water, and protic solvents |[4] |

The Sol-Gel Process: A Primary Application
The sol-gel method is a prominent technique for synthesizing materials from La(O-i-Pr)₃. It

involves the controlled hydrolysis and condensation of the alkoxide precursor in a solvent to

form a "sol" (a colloidal suspension of solid particles in a liquid). Further processing leads to a

"gel," an interconnected, rigid network. Subsequent drying and calcination of the gel yield the

final oxide material, often in nanopowder form.[2][5]

The fundamental chemical transformations in the sol-gel process are:

Hydrolysis: The isopropoxide groups are replaced by hydroxyl groups upon reaction with

water. La(O-i-Pr)₃ + 3H₂O → La(OH)₃ + 3(i-Pr)OH

Condensation: The hydroxylated intermediates react with each other to form La-O-La

bridges, releasing water and forming a growing oxide network. 2La(OH)₃ → (HO)₂La-O-

La(OH)₂ + H₂O

This process allows for excellent control over the final product's purity, homogeneity, and

morphology.[6]
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Workflow diagram of the sol-gel synthesis method.

Experimental Protocols
This protocol is a representative example for synthesizing lanthanum oxide nanoparticles using

La(O-i-Pr)₃ as a precursor.

Materials:

Lanthanum(III) isopropoxide (La(O-i-Pr)₃)

Anhydrous isopropanol (solvent)

Deionized water (hydrolyzing agent)

Nitric acid (catalyst, optional)

Inert atmosphere glove box or Schlenk line

Procedure:

Precursor Solution Preparation: Inside an inert atmosphere glove box, dissolve a specific

molar concentration of Lanthanum(III) isopropoxide in anhydrous isopropanol. Stir the

solution until the precursor is completely dissolved.

Hydrolysis: Slowly add a stoichiometric amount of deionized water to the precursor solution

under vigorous stirring. The water-to-alkoxide molar ratio (h) is a critical parameter

influencing particle size and morphology. An acid catalyst like nitric acid can be added to the

water to control the hydrolysis and condensation rates.[7]

Gelation: Continue stirring the solution at room temperature. The solution will gradually

become more viscous and eventually form a transparent or translucent gel. This process can

take several hours.
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Aging: Age the gel in a sealed container for 24-48 hours at a constant temperature (e.g.,

60°C). Aging strengthens the gel network and completes the condensation reactions.

Drying: Dry the aged gel to remove the solvent and by-products. Supercritical drying can be

used to produce low-density aerogels, while conventional oven drying (e.g., at 100-120°C)

will yield a denser xerogel.

Calcination: Calcine the dried gel powder in a furnace. The temperature is ramped up slowly

to a target temperature (e.g., 600-900°C) and held for several hours. This step removes

residual organic compounds and induces crystallization of the lanthanum oxide phase

(La₂O₃).[5][8] The final product is a fine, white powder of La₂O₃.

Table 2: Influence of Calcination Temperature on La₂O₃ Properties (Sol-Gel Synthesis)

Precursor
System

Calcination
Temp. (°C)

Resulting
Phase

Average
Particle Size
(nm)

Reference

La(O-i-Pr)₃
derived gel

650
Amorphous/po
orly crystalline

30-35 [9]

La(O-i-Pr)₃

derived gel
800 Cubic La₂O₃ ~40 [6]

La-Nitrate/PEG

gel
850

Hexagonal

La₂O₃
37 [10]

| LaCl₃/Oxalic Acid | >800 | La₂O₃ | 52,000 (52 µm) |[8] |

Note: Particle sizes can vary significantly based on the full set of synthesis parameters, not just

calcination temperature.

Thermal Decomposition Pathway
Understanding the thermal decomposition of the precursor and its intermediate products is

crucial for controlling the final material's phase and crystallinity. When a lanthanum-containing

gel (derived from hydrolysis) is heated, it undergoes several stages of weight loss.
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Thermal decomposition pathway from lanthanum hydroxide to lanthanum oxide.

The decomposition generally proceeds as follows:

Dehydration: Initial heating up to ~200°C removes adsorbed water and solvent.

Dehydroxylation (Step 1): Around 330-400°C, the lanthanum hydroxide, La(OH)₃, loses a

water molecule to form an intermediate lanthanum oxyhydroxide (LaOOH).[11]

Dehydroxylation (Step 2): At higher temperatures, typically above 550°C, the LaOOH further

decomposes to form the stable hexagonal lanthanum oxide (La₂O₃).[11][12][13]

Applications in Materials Science and Catalysis
The materials synthesized from La(O-i-Pr)₃ have a wide range of applications driven by the

unique properties of lanthanum oxide.

Catalysis: La₂O₃ is used as a catalyst or a catalyst support.[1] For instance, NiO/La₂O₃

catalysts are active in processes like the oxy-steam reforming of liquefied natural gas (LNG).
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[14] Doping La₂O₃-based perovskite structures, such as LaCoO₃, can significantly enhance

catalytic activity for applications like NO oxidation in diesel exhaust treatment.[15] The high

surface area and tunable properties achieved through sol-gel synthesis are particularly

beneficial for catalytic applications.

Ceramics and Glasses: It serves as a component in the creation of advanced ceramics and

glasses, where it can improve thermal stability and mechanical properties.[1]

Nanotechnology: La(O-i-Pr)₃ is a key precursor for fabricating nanomaterials and nanoscale

devices used in electronics and photonics.[1]

Drug Delivery: While not a direct application of the precursor itself, the synthesized porous

nanoparticles (like La₂O₃ or layered double hydroxides) can be engineered as carriers for

drug delivery systems.[16][17] These nanocarriers offer high surface-to-volume ratios,

allowing for the intercalation of therapeutic agents for sustained release.[16]

Table 3: Application-Specific Synthesis Data

Application
Material
System

Synthesis
Method

Key Finding Reference

Catalysis
La₁-ₓSrₓCoO₃-
δ

Sol-gel

Sr-doping
enhances NO
oxidation;
x=0.3 shows
84%
conversion.

[15]

Catalysis NiO/La₂O₃
Impregnation /

Co-precipitation

Preparation

method impacts

catalytic

properties for

LNG reforming.

[14]

Solid Electrolytes La₁/₃₋ₓLi₃ₓTaO₃
Sol-gel from

alkoxides

Forms cubic

perovskite phase

at 800-820°C.

[6]
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| Three-Way Catalysts | La₁-yFe₁-xCuxO₃ | Sol-gel | Lanthanum-deficient synthesis enhances

CO and propene oxidation. |[18] |

This guide demonstrates that Lanthanum(III) isopropoxide is a valuable and versatile precursor.

Its utility in the sol-gel process provides a powerful route to a variety of advanced materials with

tailored properties, opening avenues for innovation in catalysis, electronics, and biomedical

applications. Proper handling and precise control over reaction parameters are paramount to

achieving desired outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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